9-Hydroxysemperoside aglucone
Overview
Description
9-Hydroxysemperoside aglucone is a natural product found in Verbena litoralis and Gelsemium elegans with data available.
Scientific Research Applications
Subheading Potentiation of Neurite Elongation
9-Hydroxysemperoside aglucone (9-OHSA) has shown promising results in neuroscientific research. A study highlighted its potential in enhancing nerve growth, specifically by potentiating the elongation of neurites in the presence of nerve growth factor (NGF). In the research, 9-OHSA effectively increased the length of neurites in PC12D cells without affecting the proportion of neurite-bearing cells. This selective activity on neurite elongation mechanisms underlines the compound's potential in neurotrophic applications (Li et al., 2001).
Glycosidase Inhibition
Subheading Influence on Glycosidase Activity
Research on 9-Hydroxysemperoside aglucone has also delved into its impact on glycosidase enzymes. A study focusing on the synthesis of stereoisomers of certain homologues of 1-deoxynojirimycin revealed that compounds structurally related to 9-OHSA exhibited specific inhibition of glycosidase enzymes. This specificity in enzyme inhibition suggests potential applications in areas where glycosidase activity modulation is beneficial, such as in certain metabolic or genetic disorders (Pandey et al., 2006).
Antiviral and Immunomodulatory Properties
Subheading Potential in Antiviral and Immunomodulatory Therapies
Compounds structurally related to 9-OHSA have been studied for their antiviral and immunomodulatory properties. Research into 9-fluorenones and their O-glucosides has indicated potential in these domains. While not directly involving 9-OHSA, this research opens up avenues for exploring its analogs or derivatives in the context of infectious diseases and immune response modulation (Arena et al., 2008).
properties
Product Name |
9-Hydroxysemperoside aglucone |
|---|---|
Molecular Formula |
C10H14O5 |
Molecular Weight |
214.21 g/mol |
IUPAC Name |
(1S,4S,6S,7S,10S,11S)-7,10-dihydroxy-6-methyl-3,9-dioxatricyclo[5.3.1.04,11]undecan-2-one |
InChI |
InChI=1S/C10H14O5/c1-4-2-5-7-6(9(12)15-5)8(11)14-3-10(4,7)13/h4-8,11,13H,2-3H2,1H3/t4-,5-,6-,7+,8-,10-/m0/s1 |
InChI Key |
SNNJSMNZDVHVIU-QEPMPPCBSA-N |
Isomeric SMILES |
C[C@H]1C[C@H]2[C@H]3[C@@]1(CO[C@@H]([C@H]3C(=O)O2)O)O |
Canonical SMILES |
CC1CC2C3C1(COC(C3C(=O)O2)O)O |
synonyms |
9-hydroxysemperoside aglucone 9-OHSA |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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